2-(benzo[d]isoxazol-3-yl)-N-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-N-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)acetamide
• InChI: InChI=1S/C15H10N4O3S/c20-13(7-11-10-3-1-2-4-12(10)22-19-11)16-15-18-17-14(21-15)9-5-6-23-8-9/h1-6,8H,7H2,(H,16,18,20)
• InChI Key: OWJVMFLVGNRMHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NO2)CC(=O)NC3=NN=C(O3)C4=CSC=C4
• Molecular Formula: C15H10N4O3S
• Molecular Weight: 326.3 g/mol

Description

The compound “2-(benzo[d]isoxazol-3-yl)-N-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)acetamide” is a complex organic molecule that contains several functional groups including a benzisoxazole, thiophene, and oxadiazole.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds have been synthesized in the past. For example, a series of 2-(benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole derivatives was designed and synthesized.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The benzisoxazole and thiophene groups are aromatic, contributing to the stability of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. Unfortunately, specific information about this compound is not available.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of novel derivatives containing the 1,3,4-oxadiazole moiety, including those akin to the compound , has been extensively studied. These derivatives are synthesized from various intermediates and analyzed using NMR, IR, and other spectroscopic methods to elucidate their structures and potential isomeric forms. For instance, derivatives of 1,3,4-oxadiazole have been synthesized and characterized, demonstrating the versatility of these compounds in chemical synthesis and the potential for varied biological activities (Li Ying-jun, 2012).

Biological Activities

• Research into derivatives of 1,3,4-oxadiazole and related heterocycles often focuses on evaluating their biological activities, including antimicrobial, antifungal, and antitumor potentials. For example, compounds incorporating the 1,3,4-oxadiazole moiety have been synthesized and tested for antibacterial activity, showing significant efficacy against various bacterial strains (K. Ramalingam et al., 2019). Similarly, another study synthesized a series of derivatives for antitumor evaluation, finding certain compounds to exhibit notable anticancer activity against selected cancer cell lines (L. Yurttaş et al., 2015).

Antimicrobial and Antifungal Evaluation

• A novel series of 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-oxo-2-phenyl-thiazolidin-3yl)acetamide derivatives have been synthesized and tested in vitro for antibacterial and antifungal activities, showcasing the potential of these compounds in combating microbial infections (Poonam Devi et al., 2022).

Safety and Hazards

Without specific studies on this compound, it’s hard to predict its safety and hazards. It’s always important to handle chemical compounds with care and use appropriate safety measures.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. It could be interesting to explore its potential uses in medicine, given the biological activity of similar compounds.